8-Bromodispiro[3.1.36.14]decane

• IUPAC Name: 8-bromodispiro[3.1.36.14]decane
• InChI: InChI=1S/C10H15Br/c11-8-4-10(5-8)6-9(7-10)2-1-3-9/h8H,1-7H2
• InChI Key: DEMBJPQJPMMSHN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC3(C2)CC(C3)Br
• Molecular Formula: C10H15Br
• Molecular Weight: 215.13 g/mol
• CAS No.: 2470437-04-6

Description

8-Bromodispiro[3.1.36.14]decane is a useful research compound. Its molecular formula is C10H15Br and its molecular weight is 215.134. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• 8-Bromodispiro[3.1.36.14]decane derivatives are used in synthesizing biologically active compounds. For instance, the synthesis of 8-oxa-2-azaspiro[4.5]decane from tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane is significant for producing important biological compounds (Ogurtsov & Rakitin, 2020).

Pharmacological and Biological Activities

• Compounds derived from spiros like this compound have been studied for their anticancer activity. For example, 1-thia-azaspiro[4.5]decane derivatives and their thiazolopyrimidine and 1,3,4-thiadiazole compounds showed moderate to high inhibition activities against various human cancer cell lines (Flefel et al., 2017).

Chemical Synthesis and Structural Studies

• The synthesis of different spiros like this compound involves complex chemical processes, which are important for understanding their molecular structure and potential applications. For instance, the synthesis of 3-Amino-2,2-dimethyl-8-thia-1-azaspiro[4.5]decane involves steps like the addition of prenyl magnesium bromide to a 4-methoxybenzylimine (Mai et al., 2010).

Materials Science and Optical Applications

• Spiro compounds, including those related to this compound, have applications in materials science, especially in the development of nonlinear optical materials. For example, 8-(4'-Acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane (APDA) was studied for its potential in nonlinear optical devices, demonstrating second harmonic generation, indicating its applicability in optical technologies (Kagawa et al., 1994).

Crystallography and Molecular Design

• The molecular and crystal structures of spiros are crucial for designing new compounds with specific properties. For example, the study of 8-methoxy-2,4-dioxo-1,3-diazaspiro[4.5]decane revealed insights into the role of substituents in supramolecular arrangements, crucial for designing molecules with desired properties (Graus et al., 2010).

Mechanism of Action

Target of Action

The primary target of 8-Bromodispiro[3136A structurally similar compound, 1,3,8-triazaspiro[45]decane, has been found to target the c subunit of the F1/FO-adenosine triphosphate (ATP) synthase complex . This complex plays a crucial role in energy production within cells.

Mode of Action

The exact mode of action of 8-Bromodispiro[3136It’s worth noting that compounds targeting the atp synthase complex, like the aforementioned 1,3,8-triazaspiro[45]decane, typically work by inhibiting the function of the complex, thereby affecting the cell’s energy production .

Biochemical Pathways

The biochemical pathways affected by 8-Bromodispiro[3136Given the potential target of atp synthase, it’s likely that the compound affects pathways related to energy metabolism, particularly those involving atp production .

Result of Action

The molecular and cellular effects of 8-Bromodispiro[3136If it indeed targets the atp synthase complex, it could potentially disrupt cellular energy production, leading to various downstream effects depending on the specific cell type and context .